tert-Butyl 2-Amino-7,8-dihydro-1,6-naphthyridine-6(5H)-carboxylate

• IUPAC Name: tert-butyl 2-amino-7,8-dihydro-5H-1,6-naphthyridine-6-carboxylate
• InChI: InChI=1S/C13H19N3O2/c1-13(2,3)18-12(17)16-7-6-10-9(8-16)4-5-11(14)15-10/h4-5H,6-8H2,1-3H3,(H2,14,15)
• InChI Key: LVCYIRQQPQEBSD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2=C(C1)C=CC(=N2)N
• Molecular Formula: C13H19N3O2
• Molecular Weight: 249.31 g/mol

Description

Tert-butyl 2-amino-7,8-dihydro-1,6-naphthyridine-6(5H)-carboxylate (TBCA) is a synthetic organic compound that has been used in a variety of scientific research applications. It is a colorless solid that is soluble in organic solvents such as methanol and ethanol. TBCA has been studied for its potential applications in drug discovery, chemical synthesis, and biochemistry. This article will discuss the synthesis method of TBCA, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

Antibacterial Agent Synthesis

Research has shown that derivatives of 1,8-naphthyridine, including tert-butyl analogs, are significant in the synthesis of antibacterial agents. For example, 5-substituted-6-fluoro-7-(cycloalkylamino)-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acids, closely related to the tert-butyl compound, have been tested for their in vitro and in vivo antibacterial activities (Bouzard et al., 1992). Additionally, similar compounds have been evaluated for their potent antibacterial activities, both in vitro and in vivo, and considered for clinical evaluation due to favorable properties (Bouzard et al., 1989).

Synthesis of Fused Tetracyclic Heterocycles

In the realm of heterocyclic chemistry, tert-butyl 2,4-dioxopiperidine-1-carboxylate, a compound similar to tert-butyl 2-amino-7,8-dihydro-1,6-naphthyridine-6(5H)-carboxylate, is utilized in the combinatorial synthesis of fused tetracyclic heterocycles. This process involves a three-component reaction and results in high yields of various naphthyridine derivatives (Li et al., 2013).

Enantioselective Fluorescence Sensing

Derivatives of tert-butyl-naphthyridine, such as 1,8-Bis(3-tert-butyl-9-acridyl)naphthalene N, N'-dioxide, have been synthesized for specific applications like enantioselective fluorescence sensing of chiral amino alcohols. This innovative approach allows for precise measurements of both the total amount and the enantiomeric excess of several amino alcohols at micromolar concentrations (Liu, Pestano, & Wolf, 2008).

Antimycobacterial Activity

Research on naphthyridine derivatives, including those with tert-butyl groups, has been extended to the field of antimycobacterial drugs. For instance, certain naphthyridine-3-carboxylic acids have been synthesized and evaluated for their efficacy against Mycobacterium tuberculosis, showing promising results in vitro and in vivo (Sriram et al., 2007).

Synthesis routes and methods

Procedure details

Intermediate 158a was added to a round-bottomed flask. MeOH (50 mL) and NH2OH HCl (1.76 g, 25.3 mmol) was added. The resulting mixture was stirred at RT for 5 hrs. The solvents were removed in vacuo and silica gel column (MeOH:DCM=10:90) gave 158b as dark oil, 851 mg (84%, 2 steps).